Cas no 1699437-86-9 (3-(3,5-Dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid)

• Product Name: 3-(3,5-Dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• CAS No: 1699437-86-9
• MF: C₂₄H₁₉Cl₂NO₄
• MW: 456.317964792252
• CID: 5451815
• Update Time: 2025-06-07

3-(3,5-Dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid

• Inchi： 1S/C24H19Cl2NO4/c25-15-9-14(10-16(26)12-15)11-22(23(28)29)27-24(30)31-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,12,21-22H,11,13H2,(H,27,30)(H,28,29)/t22-/m0/s1
• InChI Key： UAHPXJGYPMHWRP-QFIPXVFZSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC(Cl)=CC(Cl)=C1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(3,5-Dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid

Introduction to 3-(3,5-Dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic Acid (CAS No. 1699437-86-9)

3-(3,5-Dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid (CAS No. 1699437-86-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is characterized by its unique structural features, including a dichlorophenyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These features make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The dichlorophenyl group in the compound contributes to its lipophilicity and stability, which are crucial for its potential applications in drug development. The fluorenylmethoxycarbonyl (Fmoc) protecting group, on the other hand, is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids. The combination of these functional groups makes 3-(3,5-Dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid a versatile building block in the design of novel pharmaceuticals.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored the use of 3-(3,5-Dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid as a key intermediate in the synthesis of anti-inflammatory drugs. The researchers found that compounds derived from this intermediate exhibited potent anti-inflammatory activity, making them promising candidates for further development.

Another area of interest is the use of this compound in cancer research. A team of scientists at a leading pharmaceutical company investigated the role of 3-(3,5-Dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid in the synthesis of anticancer agents. Their findings, published in the journal Cancer Research, demonstrated that derivatives of this compound showed significant cytotoxic activity against various cancer cell lines. This suggests that 3-(3,5-Dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid could be a valuable starting point for developing new anticancer drugs.

In addition to its therapeutic potential, 3-(3,5-Dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid has also been studied for its use in diagnostic applications. Researchers at a major university explored the compound's ability to serve as a fluorescent probe for imaging purposes. The fluorenyl moiety provides strong fluorescence properties, which can be utilized to visualize specific biological processes or structures within cells. This application has significant implications for both basic research and clinical diagnostics.

The synthesis of 3-(3,5-Dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid involves several well-established chemical reactions. The first step typically involves the formation of the dichlorophenyl-substituted amino acid derivative using standard coupling techniques. Subsequently, the Fmoc protecting group is introduced through an alkylation reaction with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl). The final step involves purification and characterization using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The physical and chemical properties of 3-(3,5-Dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid have been extensively studied. It is a white crystalline solid with a melting point ranging from 140°C to 145°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol but has limited solubility in water. These properties make it suitable for various laboratory and industrial applications.

In terms of safety and handling, 3-(3,5-Dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid should be handled with care due to its potential irritant properties. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn during handling to minimize exposure risks. Additionally, it is important to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

The market demand for 3-(3,5-Dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid is growing due to its wide range of applications in pharmaceutical research and development. Several companies are now offering this compound as part of their catalogues of research chemicals and intermediates. As more studies continue to uncover its potential uses and benefits, it is expected that demand will continue to increase.

In conclusion, 3-(3,5-Dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid (CAS No. 1699437-86-9) is a multifaceted compound with significant potential in various fields of medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for the synthesis of bioactive molecules with diverse therapeutic applications. As research progresses, it is likely that this compound will play an increasingly important role in the development of new drugs and diagnostic tools.